Cas no 1874510-18-5 (1-(2-Methoxy-2-methylpropyl)cyclobutane-1-carbonitrile)

• Product Name: 1-(2-Methoxy-2-methylpropyl)cyclobutane-1-carbonitrile
• CAS No: 1874510-18-5
• MF: C₁₀H₁₇NO
• MW: 167.248082876205
• CID: 5820580
• PubChem ID: 131020987
• Update Time: 2025-06-03

1-(2-Methoxy-2-methylpropyl)cyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxy-2-methylpropyl)cyclobutane-1-carbonitrile
• 1874510-18-5
• EN300-1807656
• 1-(2-Methoxy-2-methylpropyl)cyclobutane-1-carbonitrile

• Inchi： 1S/C10H17NO/c1-9(2,12-3)7-10(8-11)5-4-6-10/h4-7H2,1-3H3
• InChI Key： AOGDEYHKVSIFHE-UHFFFAOYSA-N
• SMILES： O(C)C(C)(C)CC1(C#N)CCC1

Computed Properties

• Exact Mass: 167.131014166g/mol
• Monoisotopic Mass: 167.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 33Ų

Additional information on 1-(2-Methoxy-2-methylpropyl)cyclobutane-1-carbonitrile

Professional Introduction to Compound with CAS No. 1874510-18-5 and Product Name: 1-(2-Methoxy-2-methylpropyl)cyclobutane-1-carbonitrile

The compound with the CAS number 1874510-18-5 and the product name 1-(2-Methoxy-2-methylpropyl)cyclobutane-1-carbonitrile represents a significant advancement in the field of organic chemistry and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in drug development and material science. The presence of a cyclobutane ring and a carbonitrile functional group alongside an isopropyl ether side chain makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds, particularly those incorporating cycloalkane moieties. The cyclobutane ring, in particular, is valued for its stability and ability to mimic certain biological scaffolds, making it an attractive candidate for medicinal chemistry. The carbonitrile group further enhances the compound's utility by serving as a versatile handle for further functionalization through reactions such as hydrolysis or reduction. The 2-Methoxy-2-methylpropyl substituent adds another layer of complexity, providing a chiral center or an electron-withdrawing effect that can influence the compound's reactivity and biological activity.

Recent studies have highlighted the importance of 1-(2-Methoxy-2-methylpropyl)cyclobutane-1-carbonitrile in the synthesis of novel therapeutic agents. Researchers have leveraged its structural features to develop compounds with potential applications in treating neurological disorders, inflammation, and even cancer. The compound's ability to interact with biological targets such as enzymes and receptors has been explored through computational modeling and experimental validation. These efforts have led to the identification of derivatives with enhanced binding affinity and selectivity.

The role of cyclobutane derivatives in medicinal chemistry cannot be overstated. Their rigid structure often provides a scaffold that can be fine-tuned to optimize pharmacokinetic properties such as solubility, permeability, and metabolic stability. The carbonitrile group, while being a key feature for functionalization, also contributes to the compound's overall polarity, which is crucial for membrane permeability. This balance makes 1-(2-Methoxy-2-methylpropyl)cyclobutane-1-carbonitrile an attractive building block for drug discovery campaigns.

In addition to its pharmaceutical applications, this compound has shown promise in material science. The unique combination of functional groups allows for the design of polymers with tailored properties, such as enhanced thermal stability or biodegradability. Researchers are exploring its potential use in creating novel coatings or adhesives that exhibit superior performance under various conditions. The versatility of this compound underscores its significance as a chemical entity with broad utility.

The synthesis of 1-(2-Methoxy-2-methylpropyl)cyclobutane-1-carbonitrile involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps typically include cyclization reactions to form the cyclobutane ring, followed by nucleophilic substitution or other coupling strategies to introduce the desired substituents. Advances in catalytic methods have further streamlined these processes, enabling higher yields and purities. Such improvements are essential for scaling up production and ensuring that researchers have access to sufficient quantities of high-quality material for their studies.

The safety profile of this compound is another critical aspect that has been thoroughly evaluated. While it does not fall under any hazardous or restricted categories, proper handling protocols must still be followed to ensure safe laboratory practices. Researchers working with this compound are advised to use standard personal protective equipment (PPE) such as gloves, goggles, and lab coats. Additionally, adequate ventilation and waste disposal methods should be employed to minimize environmental impact.

As our understanding of molecular interactions continues to evolve, so does the potential of compounds like 1-(2-Methoxy-2-methylpropyl)cyclobutane-1-carbonitrile. Emerging technologies such as high-throughput screening and machine learning are accelerating the discovery process by allowing researchers to predictively model biological activity based on structural features. This synergy between experimental chemistry and computational methods is paving the way for faster development cycles and more innovative drug candidates.

In conclusion, 1-(2-Methoxy-2-methylpropyl)cyclobutane-1-carbonitrile (CAS No. 1874510-18-5) is a multifaceted compound with significant implications across multiple scientific disciplines. Its unique structural attributes make it a valuable tool for pharmaceutical research, material science applications, and synthetic chemistry innovation. As ongoing studies continue to uncover new possibilities for this molecule, its importance is likely to grow even further, solidifying its place as a cornerstone in modern chemical exploration.